![molecular formula C18H17F2N5O3 B2680135 N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-5-(pyridin-3-yl)isoxazole-3-carboxamide CAS No. 2034334-74-0](/img/structure/B2680135.png)
N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-5-(pyridin-3-yl)isoxazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-5-(pyridin-3-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C18H17F2N5O3 and its molecular weight is 389.363. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity Prediction
N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-5-(pyridin-3-yl)isoxazole-3-carboxamide falls into a category of compounds that includes various 1,2,4-oxadiazoles. Research in this field has focused on the synthesis of novel compounds and predicting their biological activity. For instance, the study by Kharchenko et al. (2008) involved the synthesis of novel bicyclic systems containing 1,2,4-oxadiazole rings, with predictions on their biological activity using PASS (Prediction of Activity Spectra for Substances) (Kharchenko, Detistov, & Orlov, 2008).
Antimycobacterial Activity
Compounds related to the chemical structure of this compound have been investigated for their antimicrobial properties. Gezginci et al. (1998) synthesized pyridines and pyrazines substituted with 1,2,4-oxadiazoles and tested their activity against Mycobacterium tuberculosis, showing that they can act as potent antimycobacterial agents (Gezginci, Martin, & Franzblau, 1998).
Solid-Phase Synthesis
The compound also relates to the broader chemical class of isoxazoles and oxadiazoles, which have been synthesized through various methods including solid-phase synthesis. Quan and Kurth (2004) demonstrated a library of isoxazole and 1,2,4-oxadiazole-containing diheterocyclic compounds, showcasing the versatility and potential applications of these compounds in medicinal chemistry (Quan & Kurth, 2004).
Aldehyde Oxidase Metabolism
The study of the metabolism of similar compounds by enzymes such as aldehyde oxidase (AO) is also relevant. Linton et al. (2011) explored modifications of imidazo[1,2-a]pyrimidine to reduce metabolism mediated by AO, providing insights into the metabolic stability and optimization of related compounds (Linton et al., 2011).
Anticonvulsant Activity
Further, compounds in this chemical class have been evaluated for their potential anticonvulsant activity. Jackson et al. (2012) correlated the structures of isoxazole compounds to their anticonvulsant activity, highlighting the therapeutic potential of these compounds in the treatment of neurological disorders (Jackson et al., 2012).
Properties
IUPAC Name |
N-[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl]-5-pyridin-3-yl-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17F2N5O3/c19-18(20)5-3-11(4-6-18)16-23-15(28-25-16)10-22-17(26)13-8-14(27-24-13)12-2-1-7-21-9-12/h1-2,7-9,11H,3-6,10H2,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKZRZQZYUZJKBN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1C2=NOC(=N2)CNC(=O)C3=NOC(=C3)C4=CN=CC=C4)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17F2N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.